Cas no 15317-17-6 (3,4-Dichloro-N-(2-chloroethyl)benzamide)

• Product Name: 3,4-Dichloro-N-(2-chloroethyl)benzamide
• CAS No: 15317-17-6
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• CID: 235614
• PubChem ID: 262521
• Update Time: 2025-06-09

3,4-Dichloro-N-(2-chloroethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-N-(2-chloroethyl)benzamide
• AC1L67NU
• AC1Q3MXM
• AR-1E9095
• CTK0I3874
• N-(2-Chloroethyl)-3,4-dichlorobenzamide
• NSC96320
• NSC 96320
• 15317-17-6
• NSC-96320
• AKOS010542492
• DTXSID70165236

• Inchi： 1S/C9H8Cl3NO/c10-3-4-13-9(14)6-1-2-7(11)8(12)5-6/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： WRZHORZVAHONJR-UHFFFAOYSA-N
• SMILES： ClCCNC(C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 250.96700
• Monoisotopic Mass: 250.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 362.7°C at 760 mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.565
• PSA: 29.10000
• LogP: 3.35290

Additional information on 3,4-Dichloro-N-(2-chloroethyl)benzamide

Comprehensive Overview of 3,4-Dichloro-N-(2-chloroethyl)benzamide (CAS No. 15317-17-6)

3,4-Dichloro-N-(2-chloroethyl)benzamide, with the CAS number 15317-17-6, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzamide core substituted with dichloro and chloroethyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive study in various applications.

The molecular formula of 3,4-Dichloro-N-(2-chloroethyl)benzamide is C₉H₈Cl₃NO, and its molecular weight is approximately 253.06 g/mol. The compound is a white to off-white solid at room temperature and is sparingly soluble in water but readily soluble in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for a wide range of experimental conditions and formulations.

In the realm of chemical synthesis, 3,4-Dichloro-N-(2-chloroethyl)benzamide serves as an important intermediate in the synthesis of more complex molecules. Its reactivity is primarily centered around the chloroethyl group, which can undergo various nucleophilic substitution reactions. Recent studies have explored the use of this compound in the development of novel catalysts and ligands for asymmetric synthesis, highlighting its potential in enhancing enantioselectivity and reaction efficiency.

Beyond its synthetic utility, 3,4-Dichloro-N-(2-chloroethyl)benzamide has shown promising biological activities that have piqued the interest of researchers in the pharmaceutical industry. One notable area of research is its potential as an antitumor agent. Studies have demonstrated that this compound can inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways involved in cell growth and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 3,4-Dichloro-N-(2-chloroethyl)benzamide effectively induced apoptosis in human breast cancer cells by modulating the expression of pro-apoptotic proteins.

In addition to its antitumor properties, 3,4-Dichloro-N-(2-chloroethyl)benzamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and colitis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. A study published in the Inflammation Research journal highlighted its ability to downregulate the expression of TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.

The pharmacokinetic profile of 3,4-Dichloro-N-(2-chloroethyl)benzamide is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential and minimizing adverse effects. Preclinical studies have indicated that it has moderate oral bioavailability and a relatively long half-life, which suggests that it could be administered less frequently while maintaining therapeutic concentrations.

Toxicity assessments are crucial for evaluating the safety profile of any potential drug candidate. Extensive toxicological studies on 3,4-Dichloro-N-(2-chloroethyl)benzamide have shown that it exhibits low toxicity at therapeutic doses. However, higher doses can lead to hepatotoxicity and nephrotoxicity, emphasizing the importance of dose optimization in clinical settings. These findings underscore the need for further research to identify safe and effective dosing regimens.

Clinical trials are currently underway to evaluate the efficacy and safety of 3,4-Dichloro-N-(2-chloroethyl)benzamide in treating various diseases. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without severe adverse effects. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide future drug development efforts.

In conclusion, 3,4-Dichloro-N-(2-chloroethyl)benzamide (CAS No. 15317-17-6) is a multifaceted compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover new properties and applications of this compound, further solidifying its importance in the scientific community.